Cas no 1189419-41-7 (Nicosulfuron-d6)

• Product Name: Nicosulfuron-d6
• CAS No: 1189419-41-7
• MF: C₁₅H₁₈N₆O₆S
• MW: 416.441991329193
• CID: 824385
• PubChem ID: 46782471
• Update Time: 2025-04-19

Nicosulfuron-d6 Chemical and Physical Properties

Names and Identifiers

• Nicosulfuron-d6
• 2-[[4,6-bis(trideuteriomethoxy)pyrimidin-2-yl]carbamoylsulfamoyl]-N,N-dimethylpyridine-3-carboxamide
• DTXSID20676064
• Nicosulfuron D6 (dimethoxy D6)
• J-003918
• AKOS030243105
• 2-[({4,6-Bis[(~2~H_3_)methyloxy]pyrimidin-2-yl}carbamoyl)sulfamoyl]-N,N-dimethylpyridine-3-carboxamide
• HY-B1876S
• 1189419-41-7
• CS-0626163
• F91182
• Nicosulfuron-d6 (dimethoxy-d6)

• Inchi： 1S/C15H18N6O6S/c1-21(2)13(22)9-6-5-7-16-12(9)28(24,25)20-15(23)19-14-17-10(26-3)8-11(18-14)27-4/h5-8H,1-4H3,(H2,17,18,19,20,23)/i3D3,4D3
• InChI Key： RTCOGUMHFFWOJV-LIJFRPJRSA-N
• SMILES： S(C1C(=CC=CN=1)C(N(C)C)=O)(NC(NC1N=C(C=C(N=1)OC([2H])([2H])[2H])OC([2H])([2H])[2H])=O)(=O)=O

Computed Properties

• Exact Mass: 416.13900
• Monoisotopic Mass: 416.13851396g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Melting Point: 167-173oC
• PSA: 164.58000
• LogP: 1.58630